Cas no 13129-22-1 (2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide)

2H-Thiopyran-4-carboxylic acid, tetrahydro-, 1-oxide is a cyclic sulfur-containing carboxylic acid derivative with a partially saturated thiopyran ring structure. The presence of the sulfoxide (1-oxide) group enhances its polarity and potential for hydrogen bonding, making it useful in synthetic organic chemistry and pharmaceutical applications. This compound serves as a versatile intermediate for the synthesis of more complex heterocyclic systems, particularly in medicinal chemistry where such scaffolds are valued for their bioactivity. Its structural features, including the carboxylic acid functionality, allow for further derivatization, enabling the introduction of diverse substituents. The tetrahydro configuration improves stability compared to fully unsaturated analogs.

2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide structure

13129-22-1 structure

Product Name:2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide

CAS No:13129-22-1

MF:C₆H₁₀O₃S

MW:162.206800937653

CID:119320

PubChem ID:68677829

Update Time:2025-11-02

2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

- 2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide
- Tetrahydro-2H-thiopyran-4-carboxylic acid-1-oxide
- 1-Oxo-1lambda~4~-thiane-4-carboxylic acid
- SCHEMBL3528551
- 1-oxo-1lambda4-thiane-4-carboxylic acid
- 1-oxothiane-4-carboxylic acid
- DTXSID50738765
- AKOS028108346
- EN300-7650655
- 13129-22-1
- Inchi： 1S/C6H10O3S/c7-6(8)5-1-3-10(9)4-2-5/h5H,1-4H2,(H,7,8)
- InChI Key： GMNLDRKSMPFJRH-UHFFFAOYSA-N
- SMILES： S1(CCC(C(=O)O)CC1)=O

Computed Properties

Exact Mass: 162.03500
Monoisotopic Mass: 162.03506535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 73.6Å²

Experimental Properties

PSA: 73.58000
LogP: 1.09540

2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide Pricemore >>

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